Cas no 192182-54-0 (3,5-Dimethoxyphenylboronic acid)

• Product Name: 3,5-Dimethoxyphenylboronic acid
• CAS No: 192182-54-0
• MF: C₈H₁₁BO₄
• MW: 181.981542825699
• MDL: MFCD03095127
• CID: 66426
• PubChem ID: 4374257
• Update Time: 2025-05-23

3,5-Dimethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxybenzeneboronic acid
• 3,5-Dimethoxyphenylboronic acid
• 3,5-Dimethoxyphenylboronic Acid (contains varying amounts of Anhydride)
• (3,5-dimethoxyphenyl)boronic acid
• 3,5-dimethoxylphenyl boronic acid
• 3,5-dimethoxyphenyl-1-boronic acid
• 3,6-dimethoxyphenyl boronic acid
• 3,5-Dimethoxybenzeneboronic Acid (contains varying amounts of Anhydride)
• AKOS BRN-0893
• 5-DiMethoxyphenylboronic acid
• B-(3,5-dimethoxyphenyl)boronic acid
• Boronic acid, B-(3,5-dimethoxyphenyl)-
• 3,5-DIMETHOXYPHENYLBORONIC ACID 99%
• 3,5-Dimethoxyphenylboronic acid ,98%
• 3,5-Dimethoxyphenylboronic acid >=95%
• 3,5-Dimethoxyphenylboronicacid
• Boronic acid, (3,5-dimethoxyphenyl)-
• PubChem1827
• KSC174I6H
• Jsp003949
• XUIURRYWQBBCCK-UHFFFAOYSA-N
• 3,5-dimethoxy phenyl boronic acid
• SBB071047
• AB13500
• TRA0080590
• VB10234
• RP24286
• LS1042

• MDL： MFCD03095127
• Inchi： 1S/C8H11BO4/c1-12-7-3-6(9(10)11)4-8(5-7)13-2/h3-5,10-11H,1-2H3
• InChI Key： XUIURRYWQBBCCK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(B(O)O)C=1)OC

Computed Properties

• Exact Mass: 182.07500
• Monoisotopic Mass: 182.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.19
• Melting Point: 202-207 °C
• Boiling Point: 371.6°C at 760 mmHg
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Solubility: Soluble in methanol.
• PSA: 58.92000
• LogP: -0.61640

3,5-Dimethoxyphenylboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,5-Dimethoxyphenylboronic acid

Comprehensive Overview of 3,5-Dimethoxyphenylboronic Acid (CAS No. 192182-54-0)

3,5-Dimethoxyphenylboronic acid (CAS No. 192182-54-0) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound, characterized by its dimethoxy-substituted phenyl ring, plays a critical role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structure and reactivity make it a valuable building block for constructing complex molecules.

The growing demand for 3,5-dimethoxyphenylboronic acid is driven by its applications in medicinal chemistry, where it serves as a key intermediate for anticancer agents, antiviral drugs, and central nervous system (CNS) therapeutics. Researchers are particularly interested in its role in designing targeted therapies, a hot topic in precision medicine. With the rise of AI-driven drug discovery, this compound has gained attention for its potential in high-throughput screening and computational modeling.

In addition to pharmaceuticals, 3,5-dimethoxyphenylboronic acid is utilized in material science, particularly in the development of organic electronic devices and sensors. Its ability to form stable boronate esters makes it ideal for creating self-healing polymers and responsive materials, aligning with the trend toward sustainable technologies. These applications are frequently searched in academic and industrial databases, reflecting the compound’s relevance in cutting-edge research.

From a synthetic chemistry perspective, CAS No. 192182-54-0 is prized for its high purity and consistent performance in reactions. Suppliers often highlight its compatibility with green chemistry principles, such as low toxicity and minimal waste generation, which resonate with environmentally conscious consumers. Questions about its storage conditions, solubility, and handling precautions are common among first-time users, underscoring the need for detailed technical guidance.

The future of 3,5-dimethoxyphenylboronic acid looks promising, with ongoing studies exploring its role in bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs). As the scientific community continues to innovate, this compound will likely remain a staple in laboratories worldwide, bridging the gap between small-molecule synthesis and next-generation therapeutics.